Cas no 1393552-17-4 ([3-(3-fluorophenyl)oxetan-3-yl]methanamine)

• Product Name: [3-(3-fluorophenyl)oxetan-3-yl]methanamine
• CAS No: 1393552-17-4
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 4593694
• Update Time: 2025-08-02

[3-(3-fluorophenyl)oxetan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (3-(3-Fluorophenyl)oxetan-3-yl)methanamine
• (3-(3-FLUOROPHENYL)OXETAN-3-YL)METHYLAMINE
• 3-Oxetanemethanamine, 3-(3-fluorophenyl)-
• [3-(3-fluorophenyl)oxetan-3-yl]methanamine

• Inchi： 1S/C10H12FNO/c11-9-3-1-2-8(4-9)10(5-12)6-13-7-10/h1-4H,5-7,12H2
• InChI Key： RDGQGNJWJLKNOI-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CC(F)=C2)(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on [3-(3-fluorophenyl)oxetan-3-yl]methanamine

Comprehensive Overview of [3-(3-fluorophenyl)oxetan-3-yl]methanamine (CAS No. 1393552-17-4): Properties, Applications, and Research Insights

The compound [3-(3-fluorophenyl)oxetan-3-yl]methanamine (CAS No. 1393552-17-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This oxetane-derived amine is characterized by a fluorophenyl moiety, which enhances its reactivity and bioavailability. Researchers are increasingly exploring its role in drug discovery, particularly as a building block for small-molecule therapeutics. Its CAS number 1393552-17-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key reasons for the interest in [3-(3-fluorophenyl)oxetan-3-yl]methanamine is its versatility in medicinal chemistry. The oxetane ring is known to improve metabolic stability and solubility, making it a valuable scaffold for designing next-generation drugs. Recent studies highlight its potential in targeting central nervous system (CNS) disorders, a hot topic in biomedical research. Users often search for terms like "oxetane amine applications" or "fluorophenyl derivatives in drug design", underscoring the demand for detailed information on such compounds.

From a synthetic perspective, CAS 1393552-17-4 is synthesized through advanced organic chemistry techniques, including ring-opening reactions and catalyzed cross-coupling. These methods are frequently discussed in forums and research papers, as users seek "efficient synthesis routes for oxetane amines". The compound's fluorine substitution also makes it a candidate for PET (positron emission tomography) imaging probes, aligning with the rising trend of theranostic applications in oncology.

Beyond pharmaceuticals, [3-(3-fluorophenyl)oxetan-3-yl]methanamine has potential in material science. Its rigid oxetane core and aromatic fluorophenyl group contribute to the development of high-performance polymers and liquid crystals. Searches for "fluorinated oxetane materials" or "amine-functionalized polymers" often lead to discussions about this compound. Its thermal stability and electronic properties are particularly appealing for optoelectronic devices, a field experiencing rapid growth due to advancements in flexible electronics.

In conclusion, [3-(3-fluorophenyl)oxetan-3-yl]methanamine (CAS No. 1393552-17-4) represents a multifaceted compound with broad applications. Its relevance to drug discovery, imaging technologies, and advanced materials ensures its continued prominence in scientific literature. As researchers uncover new uses, queries like "oxetane amine safety profile" and "fluorophenyl derivatives suppliers" will likely increase, further driving the need for authoritative resources on this topic.